Cas no 2171841-57-7 (3-iodo-4-methoxyphenyl chloroformate)

• Product Name: 3-iodo-4-methoxyphenyl chloroformate
• CAS No: 2171841-57-7
• MF: C₈H₆ClIO₃
• MW: 312.488914012909
• CID: 5835020
• PubChem ID: 165550977
• Update Time: 2025-05-24

3-iodo-4-methoxyphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-methoxyphenyl chloroformate
• 2171841-57-7
• EN300-1612880

• Inchi： 1S/C8H6ClIO3/c1-12-7-3-2-5(4-6(7)10)13-8(9)11/h2-4H,1H3
• InChI Key： VWWWAPUHYPJROR-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1OC)OC(=O)Cl

Computed Properties

• Exact Mass: 311.90502g/mol
• Monoisotopic Mass: 311.90502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-iodo-4-methoxyphenyl chloroformate

3-Iodo-4-Methoxyphenyl Chloroformate: A Comprehensive Overview

The compound 3-iodo-4-methoxyphenyl chloroformate (CAS No. 2171841-57-7) is a highly specialized organic compound with significant applications in various fields of chemistry, particularly in organic synthesis and materials science. This compound is characterized by its unique structure, which combines an iodo group at the 3-position and a methoxy group at the 4-position of a phenyl ring, further substituted with a chloroformate functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable reagent in modern chemical research.

Chloroformates are well-known for their reactivity in forming mixed carbonates and esters, which are essential intermediates in the synthesis of various polymers, pharmaceuticals, and agrochemicals. The presence of the iodine atom in 3-iodo-4-methoxyphenyl chloroformate introduces additional electronic effects, enhancing its reactivity under specific conditions. Recent studies have demonstrated that this compound can serve as an efficient coupling agent in peptide synthesis, where its ability to activate carboxylic acids has been leveraged to form stable amide bonds. This application underscores its importance in the field of biochemistry and drug discovery.

The methoxy group at the 4-position of the phenyl ring plays a crucial role in modulating the electronic properties of the molecule. Methoxy groups are known to act as electron-donating groups through resonance, which can influence the reactivity of adjacent functional groups. In the case of 3-iodo-4-methoxyphenyl chloroformate, this effect is particularly pronounced, making it more susceptible to nucleophilic attack compared to its unsubstituted counterparts. This characteristic has been exploited in recent research to develop novel synthetic pathways for complex aromatic compounds.

One of the most intriguing aspects of 3-iodo-4-methoxyphenyl chloroformate is its potential in materials science. Researchers have explored its use as a precursor for generating advanced materials such as polyurethanes and polyesters. The ability of this compound to form stable ester linkages under mild conditions makes it an attractive candidate for synthesizing high-performance polymers with tailored properties. Recent advancements in polymer chemistry have highlighted its role in creating biodegradable materials, which are increasingly sought after in sustainable manufacturing practices.

In addition to its synthetic applications, 3-iodo-4-methoxyphenyl chloroformate has shown promise in analytical chemistry as a derivatizing agent for gas chromatography (GC) and mass spectrometry (MS) analyses. Its ability to form stable derivatives with hydroxyl-containing compounds enhances the sensitivity and selectivity of these analytical techniques, making it invaluable in quality control processes across various industries.

From a structural standpoint, 3-iodo-4-methoxyphenyl chloroformate exhibits a high degree of symmetry due to the spatial arrangement of its substituents. This symmetry not only influences its physical properties but also plays a role in determining its stability under different environmental conditions. Recent computational studies have provided deeper insights into its molecular geometry and electronic distribution, further aiding researchers in optimizing its synthesis and application.

The synthesis of 3-iodo-4-methoxyphenyl chloroformate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the iodination of a methyl-substituted phenol derivative followed by subsequent oxidation and substitution reactions to introduce the chloroformate group. The optimization of these steps has been a focus of recent research efforts, with advancements leading to higher yields and improved purity levels.

Looking ahead, the versatility of 3-iodo-4-methoxyphenyl chloroformate suggests that it will continue to be a valuable tool in chemical research and industry. Its unique combination of functional groups offers opportunities for exploring new synthetic pathways and developing innovative materials with unprecedented properties. As research into this compound progresses, it is expected to find even broader applications across diverse fields such as electronics, healthcare, and environmental science.